Cas no 514801-09-3 (3,5-Dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine)
514801-09-3 structure
Product Name:3,5-Dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine
CAS No:514801-09-3
MF:C13H17N3
MW:215.294182538986
MDL:MFCD02055797
CID:1074742
PubChem ID:574226
Update Time:2025-04-20
3,5-Dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine
- 3,5-dimethyl-1-[(2-methylphenyl)methyl]pyrazole-4-ylamine
- AC1LCCF1
- AK-968
- ALBB-002143
- CTK6C2054
- MolPort-000-164-227
- Oprea1_146282
- 3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine(SALTDATA: FREE)
- 3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-ylamine
- 3,5-dimethyl-1-[(2-methylphenyl)methyl]-1h-pyrazol-4-amine
- RIOFETMIRODWFS-UHFFFAOYSA-N
- MFCD02055797
- CS-0281928
- 514801-09-3
- Pyrazol-4-amine, 3,5-dimethyl-1-(2-methylbenzyl)-
- DTXSID10341592
- SCHEMBL16832633
- 3,5-dimethyl-1-[(2-methylphenyl)methyl]pyrazol-4-amine
- AK-968/41018311
- EN300-227657
- 3,5-Dimethyl-1-(2-methyl-benzyl)-1H-pyrazol-4-ylamine
- STK348678
- BBL016115
- DB-424263
- 3,5-Dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine #
- AKOS000220136
- 3,5-Dimethyl-1-(o-tolylmethyl)pyrazol-4-amine
- VS-05148
-
- MDL: MFCD02055797
- Inchi: 1S/C13H17N3/c1-9-6-4-5-7-12(9)8-16-11(3)13(14)10(2)15-16/h4-7H,8,14H2,1-3H3
- InChI Key: RIOFETMIRODWFS-UHFFFAOYSA-N
- SMILES: N1(C(C)=C(C(C)=N1)N)CC1C=CC=CC=1C
Computed Properties
- Exact Mass: 215.142247555g/mol
- Monoisotopic Mass: 215.142247555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 43.8Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 389.9±30.0 °C at 760 mmHg
- Flash Point: 189.6±24.6 °C
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
3,5-Dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3,5-Dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM113925-1g |
3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine |
514801-09-3 | 95% | 1g |
$240 | 2023-02-16 | |
| Chemenu | CM113925-5g |
3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine |
514801-09-3 | 95% | 5g |
$720 | 2023-02-16 | |
| Chemenu | CM113925-10g |
3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine |
514801-09-3 | 95% | 10g |
$1080 | 2023-02-16 | |
| Chemenu | CM113925-1g |
3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine |
514801-09-3 | 95% | 1g |
$240 | 2021-08-06 | |
| Chemenu | CM113925-5g |
3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine |
514801-09-3 | 95% | 5g |
$720 | 2021-08-06 | |
| Chemenu | CM113925-10g |
3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine |
514801-09-3 | 95% | 10g |
$1080 | 2021-08-06 | |
| TRC | D483075-50mg |
3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine |
514801-09-3 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D483075-100mg |
3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine |
514801-09-3 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D483075-500mg |
3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine |
514801-09-3 | 500mg |
$ 160.00 | 2022-06-05 | ||
| abcr | AB265968- |
3,5-Dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine; . |
514801-09-3 | €453.20 | 2023-02-05 |
3,5-Dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
514801-09-3 (3,5-Dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine) Related Products
- 514800-78-3(1-(4-Fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine)
- 512809-78-8(3,5-Dimethyl-1-(1-naphthylmethyl)-1H-pyrazol-4-amine)
- 28466-69-5(1-Benzyl-3,5-dimethyl-1H-pyrazol-4-amine)
- 1004193-68-3(4-isothiocyanato-3,5-dimethyl-1-(2-methylphenyl)methyl-1H-pyrazole)
- 28466-14-0(1H-Pyrazol-4-amine,N,N,3,5-tetramethyl-1-(phenylmethyl)-)
- 1185550-19-9(3,5-Dimethyl-1-(3-methylbenzyl)-1H-pyrazol-4-amine hydrochloride)
- 1185304-39-5(1-(4-Fluoro-benzyl)-3,5-dimethyl-1H-pyrazol-4-ylamine hydrochloride)
- 925650-30-2(1-(3-Fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine)
- 514816-02-5(3,5-Dimethyl-1-(4-methylbenzyl)-1H-pyrazol-4-amine)
- 1004643-60-0(1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl-3,5-dimethyl-1H-pyrazol-4-amine)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk